Cas no 920359-36-0 (N'-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)ethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)ethanediamide
• CAS No: 920359-36-0
• MF: C₁₃H₁₇ClN₄O₂
• MW: 296.7527
• CID: 5460502
• Update Time: 2025-05-19

N'-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-N'-(4-methylpiperazin-1-yl)oxamide
• N1-(2-chlorophenyl)-N2-(4-methylpiperazin-1-yl)oxalamide
• N'-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)ethanediamide

• Inchi： 1S/C13H17ClN4O2/c1-17-6-8-18(9-7-17)16-13(20)12(19)15-11-5-3-2-4-10(11)14/h2-5H,6-9H2,1H3,(H,15,19)(H,16,20)
• InChI Key： FVPKZXOMCBUNEB-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1N([H])C(C(N([H])N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 1.5
• Topological Polar Surface Area: 64.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)ethanediamide

Comprehensive Overview of N'-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)ethanediamide (CAS No. 920359-36-0)

The compound N'-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)ethanediamide (CAS No. 920359-36-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a 2-chlorophenyl moiety and a 4-methylpiperazine group, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for novel chemical entities like N'-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)ethanediamide has surged, driven by advancements in high-throughput screening and computational drug design. This compound's structural versatility allows it to serve as a key intermediate or a lead compound in the synthesis of more complex molecules. Its CAS No. 920359-36-0 is frequently referenced in academic publications and patent filings, highlighting its relevance in cutting-edge research.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N'-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)ethanediamide?" While definitive clinical applications are still under investigation, preliminary studies suggest its utility in modulating specific biological pathways. The presence of the 4-methylpiperazine group, for instance, is often associated with enhanced blood-brain barrier permeability, making it a candidate for central nervous system (CNS) drug development.

Another trending topic in the scientific community is the synthetic routes for CAS No. 920359-36-0. Researchers are optimizing green chemistry approaches to produce this compound with higher yields and lower environmental impact. The integration of catalytic methods and microwave-assisted synthesis has shown promise in reducing reaction times and improving purity, aligning with the growing emphasis on sustainable chemistry practices.

The physicochemical properties of N'-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)ethanediamide also play a critical role in its research applications. Its solubility, stability, and melting point are key parameters that influence its suitability for various experimental conditions. These properties are often discussed in forums and databases, as they are essential for formulation development and in vitro testing.

In the context of drug discovery, the compound's structure-activity relationship (SAR) is a hot topic. Scientists are keen to understand how modifications to its 2-chlorophenyl or 4-methylpiperazine components affect its binding affinity and selectivity for target proteins. This knowledge is crucial for designing next-generation therapeutics with improved efficacy and safety profiles.

As the scientific community continues to explore the potential of CAS No. 920359-36-0, collaborations between academia and industry are expected to accelerate its development. The compound's versatility and promising bioactivity make it a valuable asset in the quest for innovative treatments. With ongoing research and technological advancements, N'-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)ethanediamide is poised to play a pivotal role in the future of pharmaceutical sciences.